Cas no 60738-64-9 (5-ethyl-1H-1,2,3-Triazole)

5-ethyl-1H-1,2,3-Triazole structure
5-ethyl-1H-1,2,3-Triazole structure
Product Name:5-ethyl-1H-1,2,3-Triazole
CAS No:60738-64-9
MF:C4H7N3
MW:97.1184799671173
CID:2124963
PubChem ID:14794987
Update Time:2025-04-21

5-ethyl-1H-1,2,3-Triazole Chemical and Physical Properties

Names and Identifiers

    • 5-ethyl-1H-1,2,3-Triazole
    • 955114-82-6
    • 5-ethyltriazole
    • DB-340869
    • 4-ethyl-2H-1,2,3-Triazole
    • SRZBHUBTUHPBDP-UHFFFAOYSA-N
    • EN300-7585189
    • DB-340260
    • 60738-64-9
    • 4-ethyl-2H-[1,2,3]triazole
    • ethyltriazole
    • Inchi: 1S/C4H7N3/c1-2-4-3-5-7-6-4/h3H,2H2,1H3,(H,5,6,7)
    • InChI Key: SRZBHUBTUHPBDP-UHFFFAOYSA-N
    • SMILES: N1=C(C=NN1)CC

Computed Properties

  • Exact Mass: 97.063997236Da
  • Monoisotopic Mass: 97.063997236Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 54.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 41.6Ų
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